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Compound of Interest

Compound Name: Raluridine

CAS No.: 119644-22-3

Cat. No.: B1678791

Get Quote

Disclaimer: Information regarding a compound specifically named "Raluridine" is limited in

publicly available safety and disposal literature. The following guidelines are based on best

practices for the disposal of research-grade chemicals and pharmaceuticals with similar

characteristics, drawing from safety data for compounds such as Ranitidine. Researchers must

consult their institution's specific safety protocols and the chemical's Safety Data Sheet (SDS)

for definitive guidance.

This document provides essential safety and logistical information for the proper disposal of

Raluridine in a laboratory setting. Adherence to these procedures is critical to ensure

personnel safety and environmental protection.

I. Hazard and Safety Summary
Before handling or disposing of Raluridine, it is crucial to be aware of its potential hazards.

The following table summarizes the key safety information.
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Hazard Category Description Precautionary Statements

Skin Irritation Causes skin irritation.

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection. P302+P352: IF ON

SKIN: Wash with plenty of

soap and water. P332+P313: If

skin irritation occurs: Get

medical advice/attention.[1]

Eye Irritation Causes serious eye irritation.

P280: Wear protective

gloves/eye protection/face

protection. P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337+P313:

If eye irritation persists: Get

medical advice/attention.[1]

Respiratory Sensitization

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P284: [In case of

inadequate ventilation] wear

respiratory protection.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing. P342+P311: If

experiencing respiratory

symptoms: Call a POISON

CENTER/doctor.[1]

Skin Sensitization May cause an allergic skin

reaction.

P272: Contaminated work

clothing should not be allowed

out of the workplace. P280:
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Wear protective gloves.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water. P333+P313: If skin

irritation or rash occurs: Get

medical advice/attention.

Specific Target Organ Toxicity
May cause respiratory

irritation.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing. P312: Call a

POISON CENTER/doctor if

you feel unwell.

II. Step-by-Step Disposal Protocol
This protocol outlines the approved procedure for disposing of Raluridine waste in a laboratory

environment.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves.

If there is a risk of generating dust, use a respirator with a particulate filter.

2. Waste Segregation:

Solid Waste: Collect solid Raluridine waste, including contaminated consumables (e.g.,

weigh boats, contaminated paper towels), in a designated, clearly labeled hazardous waste

container.

Liquid Waste: Collect solutions containing Raluridine in a designated, clearly labeled

hazardous liquid waste container. Do not mix with other incompatible waste streams.
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Sharps Waste: Any sharps (e.g., needles, contaminated glassware) must be disposed of in a

designated sharps container.

3. Decontamination of Work Surfaces:

Following any handling or disposal activities, thoroughly decontaminate the work area.

Use a suitable solvent (e.g., 70% ethanol) to wipe down all surfaces.

Dispose of all cleaning materials as hazardous waste.

4. Disposal of Empty Containers:

Rinse empty Raluridine containers three times with a suitable solvent.

Collect the rinsate as hazardous liquid waste.

After rinsing, deface the label on the container to prevent misuse.

Dispose of the rinsed, defaced container according to your institution's guidelines for non-

hazardous lab glass or plastic.

5. Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office.

Ensure that all waste containers are properly sealed and labeled before collection.

Do not dispose of Raluridine down the drain or in the regular trash.

III. Accidental Spill Protocol
In the event of a spill, follow these procedures:

Evacuate and Secure: Alert others in the immediate area and restrict access to the spill

zone.
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Assess the Spill: Determine the extent of the spill and if you have the appropriate materials

to clean it up safely. If the spill is large or you are unsure, contact your EHS office

immediately.

Don Appropriate PPE: Wear a respirator, chemical-resistant gloves, safety goggles, and a

lab coat.

Contain the Spill:

For solid spills: Gently cover the spill with an absorbent material to prevent dust from

becoming airborne. Sweep or scoop the material into a designated hazardous waste

container.

For liquid spills: Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Clean the Area: Once the bulk of the spill is collected, decontaminate the area with a suitable

solvent.

Dispose of Waste: All materials used for cleanup must be disposed of as hazardous waste.

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Raluridine.
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Start: Raluridine Waste Generated

Identify Waste Type

Solid Waste (Powder, Contaminated Items)

Solid

Liquid Waste (Solutions)

Liquid

Sharps Waste (Needles, Glassware)

Sharps

Collect in Labeled Hazardous Solid Waste Container Collect in Labeled Hazardous Liquid Waste Container Collect in Designated Sharps Container

Accidental Spill?

Follow Spill Protocol

Yes

Dispose of all containers through Institutional EHS

No

End of Process

Click to download full resolution via product page

Caption: Workflow for the proper segregation and disposal of Raluridine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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